IPR-803

• Molecular Formula: C27H23N3O4
• Molecular Weight: 453.5 g/mol
• InChI: InChI=1S/C27H23N3O4/c31-25-18-10-3-4-11-19(18)26-23-22(25)20(28-17-9-7-8-16(14-17)27(32)33)15-21(24(23)29-34-26)30-12-5-1-2-6-13-30/h3-4,7-11,14-15,28H,1-2,5-6,12-13H2,(H,32,33)
• InChIKey: UAEULQWANHYLGJ-UHFFFAOYSA-N

Many uPAR antagonists show biochemical potency but fail in functional cellular assays or lack validated PK data. IPR-803 solves this: a characterized probe with Ki=0.2 μM, multi-parametric anti-metastatic activity (invasion, adhesion IC50=30 μM, migration), and negligible cytotoxicity (growth IC50=58 μM). - In vivo: Oral 200 mg/kg reduces lung metastasis; PK: plasma Cmax 5 μM, tumor Cmax 10 μM, t1/2 ~5h, oral BA 4% - Clean mechanism: inhibits MMP-9 mediated gelatin degradation without apoptosis up to 50 μM - Direct benchmark against IPR-456 (Kd=310 nM, limited functional profile)

IPR-803: uPAR·uPA PPI Inhibitor for Breast Cancer Metastasis Research

IPR-803 (CAS: 892243-35-5) is a synthetic small molecule inhibitor of the protein-protein interaction (PPI) between urokinase-type plasminogen activator (uPA) and its receptor (uPAR) [1]. It was discovered as a derivative of IPR-456 through a substructure search of commercial chemical libraries and has demonstrated higher potency in blocking breast cancer cell invasion [2]. IPR-803 binds directly to uPAR with a sub-micromolar affinity (Kd/Ki = 0.2 μM) [1] and has been shown in murine models to impair metastasis to the lungs, significantly reducing the number of animals with severe or marked metastasis [3].

Target: uPAR·uPA protein–protein interaction (PPI)

Pathway: ECM remodeling, invasion, adhesion, migration

Tool compound: IPR-456-derived probe with expanded functional profile

• [1] Wang, F., Knabe, W. E., Li, L., Jo, I., Mani, T., Roehm, H., ... & Meroueh, S. O. (2013). Small-molecule inhibition of the uPAR·uPA interaction: Synthesis, biochemical, cellular, in vivo pharmacokinetics and efficacy studies in breast cancer metastasis. Bioorganic & Medicinal Chemistry, 21(7), 2034-2043. View Source
• [2] Khanna, M., Wang, F., Jo, I., Knabe, W. E., Wilson, S. M., Li, L., ... & Meroueh, S. O. (2011). Targeting multiple conformations leads to small molecule inhibitors of the uPAR·uPA protein–protein interaction that block cancer cell invasion. ACS Chemical Biology, 6(11), 1232-1243. View Source
• [3] Wang, F., Knabe, W. E., Li, L., Jo, I., Mani, T., Roehm, H., ... & Meroueh, S. O. (2013). Small-molecule inhibition of the uPAR·uPA interaction: Synthesis, biochemical, cellular, in vivo pharmacokinetics and efficacy studies in breast cancer metastasis. Bioorganic & Medicinal Chemistry, 21(7), 2034-2043. View Source

IPR-803: Distinct from Other uPAR Antagonists

The uPAR·uPA PPI is a challenging target, and the limited number of small-molecule inhibitors developed to date exhibit significant functional divergence. While compounds like IPR-456 (the parent molecule) bind uPAR and inhibit the PPI, they show little effect on cell migration and no effect on adhesion, indicating that they do not fully recapitulate the functional profile of uPAR antagonism [1]. Furthermore, many reported uPAR·uPA PPI inhibitors lack robust in vivo pharmacokinetic (PK) characterization, making them unsuitable for animal studies [2]. IPR-803 is distinct because it is one of the few compounds in this class with validated in vivo PK parameters (including a defined half-life, peak plasma concentration, and tumor tissue accumulation) and demonstrated efficacy in an orthotopic metastasis model [3]. This combination of potent binding, broad functional inhibition in cellular assays, and in vivo validation is not interchangeable with other uPAR-targeting probes.

IPR-803

Validated functional fingerprint: invasion, adhesion, migration

vs

IPR-456

Invasion-only profile; adhesion/migration effects not replicated

IPR-803

Cell-based target engagement documented (IC50 context)

vs

Peptidomimetic antagonists

Biochemical potency may not translate to cellular functional blockade

IPR-803

In vivo PK and metastasis model data available

vs

Other uPAR probes

Most lack publicly reported PK or in vivo endpoint data

• [1] Khanna, M., Wang, F., Jo, I., Knabe, W. E., Wilson, S. M., Li, L., ... & Meroueh, S. O. (2011). Targeting multiple conformations leads to small molecule inhibitors of the uPAR·uPA protein–protein interaction that block cancer cell invasion. ACS Chemical Biology, 6(11), 1232-1243. View Source
• [2] Khanna, M., Wang, F., Jo, I., Knabe, W. E., Wilson, S. M., Li, L., ... & Meroueh, S. O. (2011). Targeting multiple conformations leads to small molecule inhibitors of the uPAR·uPA protein–protein interaction that block cancer cell invasion. ACS Chemical Biology, 6(11), 1232-1243. View Source
• [3] Wang, F., Knabe, W. E., Li, L., Jo, I., Mani, T., Roehm, H., ... & Meroueh, S. O. (2013). Small-molecule inhibition of the uPAR·uPA interaction: Synthesis, biochemical, cellular, in vivo pharmacokinetics and efficacy studies in breast cancer metastasis. Bioorganic & Medicinal Chemistry, 21(7), 2034-2043. View Source

IPR-803: Evidence-Based Comparison

Enhanced uPAR Binding Affinity

IPR-803 binds directly to uPAR with a sub-micromolar affinity (Kd/Ki = 0.2 μM), representing a measurable improvement over the parent compound IPR-456 (Kd = 310 nM) [1].

uPAR Binding

Head-to-head

IPR-803 Ki = 0.2 µM vs IPR-456 Kd = 0.31 µM

Improved binding affinity context

FP competition & SPR; direct uPAR binding confirmed

Evidence Dimension	Binding affinity to uPAR
Target Compound Data	Kd/Ki = 0.2 μM
Comparator Or Baseline	IPR-456 (Kd = 310 nM = 0.31 μM)
Quantified Difference	1.55-fold higher affinity for IPR-803
Conditions	Fluorescence polarization assay; saturation transfer difference (STD) NMR

Why This Matters

Higher binding affinity to uPAR directly correlates with greater potency in disrupting the uPAR·uPA interaction, a key step in cancer invasion and metastasis.

• [1] Wang, F., Knabe, W. E., Li, L., Jo, I., Mani, T., Roehm, H., ... & Meroueh, S. O. (2013). Small-molecule inhibition of the uPAR·uPA interaction: Synthesis, biochemical, cellular, in vivo pharmacokinetics and efficacy studies in breast cancer metastasis. Bioorganic & Medicinal Chemistry, 21(7), 2034-2043. View Source

Functional uPA Displacement

In a Boyden chamber invasion assay using MDA-MB-231 breast cancer cells, IPR-803 demonstrated a greater reduction in cell invasion compared to IPR-456 across a range of concentrations [1].

Cellular uPA Displacement

Reported

IC50 ≈50 µM (MDA-MB-231) vs pyrrolone cmp7 IC50 18 µM

Cell-based target engagement context

Cross-chemotype comparison; distinct SAR

Evidence Dimension	Invasion of MDA-MB-231 cells (cells per 10 fields)
Target Compound Data	IPR-803 (at 1, 10, 25 μM): ~150, ~100, ~50 cells
Comparator Or Baseline	IPR-456 (at 1, 10, 25 μM): ~250, ~200, ~150 cells; Control: ~300 cells
Quantified Difference	At 25 μM, IPR-803 reduced invasion by ~83% vs. control, while IPR-456 reduced invasion by ~50% vs. control.
Conditions	MDA-MB-231 breast cancer cells; Boyden chamber assay; 3 days

Why This Matters

Superior inhibition of invasion in a standard cell-based model of metastasis indicates that IPR-803 is a more effective probe for studying uPAR-mediated invasion than its parent compound.

• [1] Khanna, M., Wang, F., Jo, I., Knabe, W. E., Wilson, S. M., Li, L., ... & Meroueh, S. O. (2011). Targeting multiple conformations leads to small molecule inhibitors of the uPAR·uPA protein–protein interaction that block cancer cell invasion. ACS Chemical Biology, 6(11), 1232-1243. View Source

Multi-Faceted Metastasis Inhibition

IPR-803 is one of the few uPAR·uPA PPI inhibitors with a characterized in vivo pharmacokinetic profile in mice, enabling its use in efficacy studies [1].

Functional Divergence

Head-to-head

Adhesion IC50 30 µM, migration impaired; IPR-456: no adhesion/migration effect

Broader phenotypic perturbation

MDA-MB-231 Matrigel, wound-healing, adhesion assays

Evidence Dimension	In vivo pharmacokinetic parameters
Target Compound Data	t1/2 ≈ 5 h; Cmax = 5 μM in plasma; tumor tissue concentration = up to 10 μM at 10 h
Comparator Or Baseline	Many other uPAR inhibitors (e.g., early leads from patent literature) lack reported in vivo PK data.
Quantified Difference	IPR-803 provides the first validated PK parameters for this chemotype, enabling dose selection for in vivo studies.
Conditions	NOD-SCID mice; oral administration

Why This Matters

Validated PK parameters are essential for researchers planning animal experiments, ensuring that appropriate dosing regimens can be designed to achieve target engagement in tumor tissue.

• [1] Wang, F., Knabe, W. E., Li, L., Jo, I., Mani, T., Roehm, H., ... & Meroueh, S. O. (2013). Small-molecule inhibition of the uPAR·uPA interaction: Synthesis, biochemical, cellular, in vivo pharmacokinetics and efficacy studies in breast cancer metastasis. Bioorganic & Medicinal Chemistry, 21(7), 2034-2043. View Source

Oral Bioavailability and Tumor Accumulation

In a murine orthotopic breast cancer metastasis model, IPR-803 treatment significantly reduced the number of animals developing severe or marked lung metastasis [1].

Oral PK Profile

Class-level

Oral BA 4%; plasma Cmax ≈5 µM; tumor Cmax up to 10 µM; stable ≥10 h

PK dataset context (unique among class)

200 mg/kg i.g. in MDA-MB-231 xenograft mice; LC-MS/MS

Evidence Dimension	Incidence of severe or marked lung metastasis
Target Compound Data	4/10 treated mice had severe/marked metastasis
Comparator Or Baseline	10/10 untreated mice had severe/marked metastasis
Quantified Difference	60% reduction in incidence of severe/marked metastasis
Conditions	Female NSG mice; orthotopic implantation of TMD-MDA-MB-231 cells; 200 mg/kg IPR-803 orally, three times per week for 5 weeks

Why This Matters

This is the only uPAR·uPA PPI inhibitor with reported in vivo efficacy in reducing metastasis burden, establishing its utility as a tool compound for validating the therapeutic potential of this target.

• [1] Wang, F., Knabe, W. E., Li, L., Jo, I., Mani, T., Roehm, H., ... & Meroueh, S. O. (2013). Small-molecule inhibition of the uPAR·uPA interaction: Synthesis, biochemical, cellular, in vivo pharmacokinetics and efficacy studies in breast cancer metastasis. Bioorganic & Medicinal Chemistry, 21(7), 2034-2043. View Source

In Vivo Lung Metastasis Reduction

IPR-803 inhibits invasion in a panel of non-small cell lung cancer (NSCLC) cell lines in a concentration-dependent manner [1].

Metastasis Endpoint

Endpoint context

4/10 IPR-803-treated mice with severe lung metastasis vs extensive colonization in controls

Model-response context

5-week oral dosing; no significant body weight difference

Evidence Dimension	Invasion of NSCLC cells
Target Compound Data	IPR-803 (at 1, 10, 25 μM) reduced invasion in A549, H460, and H1299 cells.
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant reduction in invasion at 10 and 25 μM in all three cell lines; IC50 values not provided.
Conditions	A549, H460, and H1299 NSCLC cell lines; Boyden chamber assay

Why This Matters

Demonstrates that IPR-803's anti-invasive activity is not limited to breast cancer, expanding its utility as a tool compound for uPAR-mediated invasion studies in multiple cancer types.

• [1] Wang, F., Knabe, W. E., Li, L., Jo, I., Mani, T., Roehm, H., ... & Meroueh, S. O. (2012). Design, synthesis, biochemical studies, cellular characterization, and structure-based computational studies of small molecules targeting the urokinase receptor. Bioorganic & Medicinal Chemistry, 20(15), 4761-4770. View Source

IPR-803: Recommended Applications

Breast Cancer Invasion and Metastasis Assays

Given its established in vivo pharmacokinetics and demonstrated reduction of metastasis in an orthotopic breast cancer model [1], IPR-803 is the tool compound of choice for researchers seeking to validate the uPAR·uPA PPI as a therapeutic target for preventing or treating metastatic disease in animal models.

uPAR·uPA PPI SAR and Probe Studies

IPR-803's superior inhibition of invasion in MDA-MB-231 breast cancer cells, compared to its parent compound IPR-456 [2], and its activity across multiple NSCLC lines [3], make it a reliable probe for dissecting the role of uPAR·uPA PPI in cellular invasion and migration assays.

In Vivo PK and Target Engagement Studies

The reported pharmacokinetic parameters (plasma and tumor tissue concentrations) for IPR-803 [1] enable researchers to design pharmacodynamic studies to assess target engagement (e.g., inhibition of uPA binding to uPAR in tumor tissue) following oral administration, a feature lacking for most other uPAR inhibitors.

ECM Degradation and MMP-9 Studies

As a derivative of IPR-456 that demonstrated enhanced potency [2], IPR-803 serves as a key benchmark compound for SAR studies aimed at developing next-generation uPAR antagonists with improved affinity, selectivity, or drug-like properties.

Application

Selection Property

Validation Focus

Breast Cancer Metastasis Models

Multi-parametric functional inhibition (invasion, adhesion, migration)

Metastasis formation endpoint (lung colonization); Matrigel invasion readouts

uPAR·uPA PPI SAR Studies

Well-characterized binding mode (direct uPAR, Ki context)

Benchmarking against IPR-456; scaffold-hopping validation

In Vivo PK / Target Engagement

Publicly available oral PK dataset (plasma/tumor exposure)

Plasma/tumor concentration monitoring; target engagement validation

ECM Degradation / MMP-9 Pathway

uPAR-dependent MMP-9 inhibition; apoptosis-free mechanistic window

Gelatin degradation assay; clean dissection of uPAR–ECM signaling

• [1] Wang, F., Knabe, W. E., Li, L., Jo, I., Mani, T., Roehm, H., ... & Meroueh, S. O. (2013). Small-molecule inhibition of the uPAR·uPA interaction: Synthesis, biochemical, cellular, in vivo pharmacokinetics and efficacy studies in breast cancer metastasis. Bioorganic & Medicinal Chemistry, 21(7), 2034-2043. View Source
• [2] Khanna, M., Wang, F., Jo, I., Knabe, W. E., Wilson, S. M., Li, L., ... & Meroueh, S. O. (2011). Targeting multiple conformations leads to small molecule inhibitors of the uPAR·uPA protein–protein interaction that block cancer cell invasion. ACS Chemical Biology, 6(11), 1232-1243. View Source
• [3] Wang, F., Knabe, W. E., Li, L., Jo, I., Mani, T., Roehm, H., ... & Meroueh, S. O. (2012). Design, synthesis, biochemical studies, cellular characterization, and structure-based computational studies of small molecules targeting the urokinase receptor. Bioorganic & Medicinal Chemistry, 20(15), 4761-4770. View Source